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Introduction

Schisanwilsonin H, also known as Schisantherin A or Gomisin C, is a dibenzocyclooctadiene
lignan isolated from the fruits of Schisandra species, such as Schisandra wilsoniana and
Schisandra sphenanthera. Lignans from this genus have a long history in traditional medicine
and are recognized for a wide array of pharmacological effects. This document provides a
comprehensive overview of the preliminary biological screening of Schisanwilsonin H,
focusing on its anti-inflammatory, neuroprotective, and anticancer activities. The information
presented herein is intended to serve as a technical resource for researchers and professionals
in the field of drug discovery and development.

Biological Activities and Quantitative Data

Schisanwilsonin H (Schisantherin A) has been evaluated for several biological activities. The
following tables summarize the available quantitative data from in vitro studies.

Table 1: Anticancer Activity
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Cell Line Cancer Type Assay IC50 (pM) Reference
Hepatocellular
HepG2 ) MTT 6.65
Carcinoma
Hepatocellular
Hep3B _ MTT 10.50
Carcinoma
Hepatocellular
Huh7 _ MTT 10.72
Carcinoma
. _ N ~102.7 (55.1
Leukemia Cells Leukemia Not Specified
Hg/mL)
_ - >114.1(61.2
HelLa Cervical Cancer Not Specified
Hg/mL)
Table 2: Anti-inflammatory Activity
. . Parameter . Concentrati
Cell Line Stimulant Inhibition Reference
Measured on
RAW 264.7 Lps NO Dose- 0.5,2.5, 25
Macrophages Production dependent mg/L
RAW 264.7 PGE2 Dose- N
LPS ] Not Specified
Macrophages Production dependent
RAW 264.7 TNF-a o
LPS ] Significant 2.5, 25 mg/L
Macrophages Production
RAW 264.7 IL-6 o
LPS ] Significant 2.5, 25 mg/L
Macrophages Production
BV-2 NF-kB
_ _ LPS o ~57% 50 uM
Microglia Transcription

Table 3: Neuroprotective Activity
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Model Insult Key Finding Reference
Attenuated
SH-SY5Y Cells 6-OHDA intracellular ROS and

NO production

] ] Protected
Zebrafish & Mice MPTP/6-OHDA ) )
dopaminergic neurons
Inhibited
BV-2 Microglia LPS neuroinflammatory
response

Signaling Pathway Analysis

The primary mechanism underlying the anti-inflammatory and neuroprotective effects of
Schisanwilsonin H involves the modulation of key signaling pathways. It has been shown to
be a potent inhibitor of the NF-kB and MAPK pathways.

NF-kB Signaling Pathway

Schisanwilsonin H inhibits the activation of the NF-kB pathway by preventing the degradation
of IkBa, the inhibitory protein of NF-kB. This action blocks the nuclear translocation of the p65
subunit of NF-kB, thereby inhibiting the transcription of pro-inflammatory genes.
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MTT Assay Workflow
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[https://www.benchchem.com/product/b3026902#preliminary-biological-screening-of-
schisanwilsonin-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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